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Compound of Interest

Compound Name: cis-4-Heptenal-D2

Cat. No.: B12362342 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of a robust synthetic pathway for cis-4-
Heptenal-D2, a deuterated analog of the naturally occurring aldehyde. The synthesis is

designed to be stereoselective, yielding the cis (Z) isomer with high isotopic purity. This

document details the synthetic strategy, experimental protocols, and relevant quantitative data

to aid researchers in the preparation of this compound for various applications, including

metabolic studies and as an internal standard in mass spectrometry-based assays.

Synthetic Strategy
The synthesis of cis-4-Heptenal-D2, specifically (Z)-4,5-dideuteriohept-4-enal, is achieved

through a three-step sequence starting from commercially available precursors. The key steps

are:

Alkynylation: Formation of a carbon-carbon bond to construct the seven-carbon backbone of

the target molecule as 4-heptyn-1-ol.

Stereoselective Deuteration: Introduction of two deuterium atoms across the alkyne group

with cis stereochemistry using a poisoned catalyst.

Oxidation: Conversion of the resulting deuterated alcohol to the final aldehyde product.
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This strategy is advantageous as it allows for the precise and stereocontrolled introduction of

deuterium at the vinylic positions.

Experimental Workflow
The overall synthetic workflow is depicted below. Each step is elaborated upon in the

subsequent sections.

Step 1: Alkynylation Step 2: Stereoselective Deuteration Step 3: Oxidation

Propargyl alcohol 1. n-BuLi
2. 1-Bromobutane

Reaction
4-Heptyn-1-ol

Product
4-Heptyn-1-ol D2, Lindlar's Catalyst

Reaction
cis-4-Hepten-1-ol-4,5-D2

Product
cis-4-Hepten-1-ol-4,5-D2 PCC or Swern Oxidation

Reaction
cis-4-Heptenal-D2

Product
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To cite this document: BenchChem. [Synthesis of cis-4-Heptenal-D2: A Technical Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12362342#synthesis-of-cis-4-heptenal-d2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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